Cas no 2229636-04-6 (tert-butyl N-2-(aminomethyl)-2,3,3-trimethylbutylcarbamate)

Tert-butyl N-2-(aminomethyl)-2,3,3-trimethylbutylcarbamate is a protected amine derivative featuring a sterically hindered carbamate group. Its key advantages include enhanced stability due to the tert-butyloxycarbonyl (Boc) protecting group, which shields the amine functionality from unwanted reactions during synthetic processes. The compound's branched alkyl structure contributes to its steric protection, making it useful in peptide synthesis and other applications requiring selective amine deprotection. The Boc group can be readily removed under mild acidic conditions, offering versatility in multi-step organic transformations. This compound is particularly valuable in medicinal chemistry and pharmaceutical research, where controlled amine reactivity is critical.
tert-butyl N-2-(aminomethyl)-2,3,3-trimethylbutylcarbamate structure
2229636-04-6 structure
Product Name:tert-butyl N-2-(aminomethyl)-2,3,3-trimethylbutylcarbamate
CAS No:2229636-04-6
MF:C13H28N2O2
MW:244.373623847961
CID:6276995
PubChem ID:165690504
Update Time:2025-05-20

tert-butyl N-2-(aminomethyl)-2,3,3-trimethylbutylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-2-(aminomethyl)-2,3,3-trimethylbutylcarbamate
    • EN300-1874089
    • tert-butyl N-[2-(aminomethyl)-2,3,3-trimethylbutyl]carbamate
    • 2229636-04-6
    • Inchi: 1S/C13H28N2O2/c1-11(2,3)13(7,8-14)9-15-10(16)17-12(4,5)6/h8-9,14H2,1-7H3,(H,15,16)
    • InChI Key: RRJSIADQRSDNLI-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(NCC(C)(CN)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 244.215078140g/mol
  • Monoisotopic Mass: 244.215078140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 64.4Ų

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Additional information on tert-butyl N-2-(aminomethyl)-2,3,3-trimethylbutylcarbamate

Comprehensive Overview of tert-butyl N-2-(aminomethyl)-2,3,3-trimethylbutylcarbamate (CAS No. 2229636-04-6)

The compound tert-butyl N-2-(aminomethyl)-2,3,3-trimethylbutylcarbamate, identified by its CAS number 2229636-04-6, is a specialized organic molecule with significant applications in pharmaceutical and chemical research. This carbamate derivative is characterized by its unique structural features, including a tert-butyl group and an aminomethyl moiety, which contribute to its reactivity and utility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential as a building block for more complex molecules, particularly in drug discovery and development.

In recent years, the demand for high-purity intermediates like tert-butyl N-2-(aminomethyl)-2,3,3-trimethylbutylcarbamate has surged, driven by advancements in peptide synthesis and small molecule therapeutics. The compound's CAS no 2229636-04-6 is frequently searched in academic and industrial databases, reflecting its growing relevance. Its carbamate functionality makes it a valuable precursor for protecting group strategies, a critical aspect of modern organic synthesis. This aligns with current trends in green chemistry, where efficient and selective reactions are prioritized to minimize waste and environmental impact.

One of the standout features of tert-butyl N-2-(aminomethyl)-2,3,3-trimethylbutylcarbamate is its stability under various reaction conditions, making it a reliable choice for multi-step syntheses. The presence of the tert-butyl group enhances its solubility in organic solvents, while the aminomethyl segment offers a versatile handle for further functionalization. These properties are particularly appealing to researchers working on bioconjugation and prodrug design, areas that have gained traction due to their applications in targeted drug delivery and personalized medicine.

The synthesis and application of CAS no 2229636-04-6 are often discussed in the context of structure-activity relationship (SAR) studies, where subtle modifications to the molecule can lead to significant changes in biological activity. This has led to increased interest in its use for lead optimization in drug discovery programs. Additionally, the compound's compatibility with automated synthesis platforms makes it a practical choice for high-throughput screening, a technique widely adopted in the pharmaceutical industry to accelerate the identification of promising drug candidates.

From a commercial perspective, tert-butyl N-2-(aminomethyl)-2,3,3-trimethylbutylcarbamate is available through specialized chemical suppliers who cater to the needs of research institutions and pharmaceutical companies. Its CAS number 2229636-04-6 serves as a unique identifier, ensuring accurate sourcing and quality control. The compound's role in peptidomimetics and bioactive molecule design further underscores its importance, as these fields continue to expand with the rise of precision medicine and therapeutic innovations.

In summary, tert-butyl N-2-(aminomethyl)-2,3,3-trimethylbutylcarbamate (CAS No. 2229636-04-6) is a versatile and valuable compound in contemporary chemical research. Its unique structural attributes, combined with its applicability in cutting-edge scientific endeavors, make it a subject of ongoing interest and exploration. As the fields of drug discovery and synthetic chemistry evolve, this compound is poised to remain a key player in the development of novel therapeutic agents and advanced materials.

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